Cas no 76995-02-3 (benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1))
76995-02-3 structure
Product Name:benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1)
CAS No:76995-02-3
MF:C13H20N2O3S2
MW:316.439500808716
CID:1782765
PubChem ID:44151138
Update Time:2025-04-21
benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1) Chemical and Physical Properties
Names and Identifiers
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- benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1)
- Benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris(ethanol) (1:1)
- 3H-1,3-benzothiazole-2-thione
- 2-(bis(2-hydroxyethyl)amino)ethanol
- 3H-1,3-benzothiazole-2-thione,2-[bis(2-hydroxyethyl)amino]ethanol
- DTXSID60227791
- NS00089262
- EINECS 278-586-4
- 76995-02-3
-
- Inchi: 1S/C7H5NS2.C6H15NO3/c9-7-8-5-3-1-2-4-6(5)10-7;8-4-1-7(2-5-9)3-6-10/h1-4H,(H,8,9);8-10H,1-6H2
- InChI Key: QQAAXUSDJLLEOS-UHFFFAOYSA-N
- SMILES: S1C(NC2C=CC=CC1=2)=S.OCCN(CCO)CCO
Computed Properties
- Exact Mass: 316.09153485g/mol
- Monoisotopic Mass: 316.09153485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 213
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 133Ų
benzothiazole-2(3H)-thione, compound with 2,2',2''-nitrilotris[ethanol] (1:1) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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